Cas no 2166013-03-0 (3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid)

• Product Name: 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid
• CAS No: 2166013-03-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6035124
• PubChem ID: 165588178
• Update Time: 2025-05-19

3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid
• EN300-1652106
• 3-[(2S)-2-(aminomethyl)pyrrolidin-1-yl]benzoic acid
• 2166013-03-0

• Inchi： 1S/C12H16N2O2/c13-8-11-5-2-6-14(11)10-4-1-3-9(7-10)12(15)16/h1,3-4,7,11H,2,5-6,8,13H2,(H,15,16)/t11-/m0/s1
• InChI Key： SYOBSZDFNGDRTJ-NSHDSACASA-N
• SMILES： OC(C1=CC=CC(=C1)N1CCC[C@H]1CN)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid

Introduction to 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2166013-03-0)

3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2166013-03-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzoic acid derivatives category, characterized by its fused benzene ring and a pyrrolidine moiety linked through an amine-substituted methylene group. The stereochemical configuration at the (2S) position of the pyrrolidine ring adds a layer of specificity, making it a subject of interest for targeted drug design and development.

The molecular structure of 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid consists of a benzoic acid core substituted with a chiral pyrrolidine ring at the C3 position. The presence of an aminomethyl group at the C2 position of the pyrrolidine ring introduces a potential site for hydrogen bonding and further functionalization, which is crucial for modulating biological activity. This structural motif is reminiscent of several known pharmacophores that exhibit binding affinity to various biological targets, including enzymes and receptors.

In recent years, there has been growing interest in leveraging chiral auxiliaries and ligands to enhance the selectivity and efficacy of therapeutic agents. The (2S) configuration of the pyrrolidine ring in this compound suggests that it may serve as a useful building block for asymmetric synthesis, enabling the preparation of enantiomerically pure compounds with tailored biological properties. Such compounds are particularly valuable in drug discovery, where enantioselective interactions can significantly influence pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid is its potential application in the development of novel therapeutic agents. The benzoic acid moiety is well-known for its role as an intermediate in various metabolic pathways and its ability to interact with biological targets through hydrophobic and electrostatic interactions. The pyrrolidine ring, on the other hand, is frequently encountered in biologically active molecules due to its ability to mimic natural amino acid residues and form stable hydrogen bonds.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry, particularly in the context of anti-inflammatory, analgesic, and anticancer therapies. For instance, modified benzoic acids have been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of an aminomethyl group in 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid further extends its potential utility by allowing for further derivatization into more complex scaffolds.

The stereochemical integrity of this compound is another critical factor that warrants exploration. Chiral drugs often exhibit different biological activities depending on their enantiomeric form, with one enantiomer being therapeutically active while the other may be inactive or even harmful. The (2S) configuration at the pyrrolidine ring suggests that this compound could be used to generate enantiomerically enriched libraries for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds with high binding affinity and selectivity for specific biological targets.

In addition to its potential as a drug candidate, 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid may also serve as a key intermediate in synthetic chemistry. The combination of a benzoic acid core and a chiral pyrrolidine unit provides a versatile platform for exploring diverse chemical transformations. For example, functionalization at the carboxylic acid group can yield esters or amides, which are common pharmacophores in drug molecules. Similarly, modifications at the amine-substituted methylene group could introduce new binding pockets or enhance solubility properties.

The growing emphasis on structure-based drug design has also spurred interest in computational methods for predicting the biological activity of novel compounds. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, can provide valuable insights into how 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid interacts with biological targets at the atomic level. These computational approaches can complement experimental efforts by identifying promising candidates for further optimization.

From a synthetic perspective, 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid presents an interesting challenge due to its complex stereochemistry. Achieving high enantiomeric purity requires careful selection of synthetic routes and chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it possible to construct chiral centers with high fidelity, enabling access to enantiomerically enriched libraries for drug discovery purposes.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities with improved efficacy and safety profiles. Benzoic acid derivatives remain a cornerstone of this effort due to their broad spectrum of biological activities and well-established synthetic methodologies. As such, compounds like 3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid represent promising candidates for further investigation.

In conclusion,3-(2S)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2166013-03-0) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of a benzoic acid core and a chiral pyrrolidine unit makes it an attractive scaffold for designing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology,this compound holds promise as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.